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Welcome to the technical support center for researchers, scientists, and drug development

professionals working with data from the Agência Nacional de Transportes Aquaviários

(ANTAQ). This guide provides troubleshooting advice and frequently asked questions to help

you standardize and interpret data from different ANTAQ reports for your research needs.

Frequently Asked Questions (FAQs)
Q1: I've downloaded several statistical reports from different years from the ANTAQ website,

and the column headers and data formats seem to be different. How can I merge them?

A1: This is a common challenge due to evolving data reporting standards. Here's a

recommended workflow:

Manual Inspection: Open a sample of each report to visually identify the differences. Look for

changes in column names (e.g., 'Porto' vs. 'Port'), data formats (e.g., 'dd/mm/yyyy' vs. 'mm-

dd-yy'), and level of aggregation.

Create a Master Data Dictionary: Develop a standardized set of column names and data

types that you will use for your final, merged dataset.[1][2][3][4][5]

Develop Transformation Scripts: Use a programming language like Python (with libraries like

Pandas) or R to write scripts that read each report, rename columns to your master

dictionary standard, and reformat data types as needed.
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Handle Missing Data: As formats change, some reports may have data that others do not.

Your script should have a clear strategy for handling these missing values (e.g., filling with

'NA', 0, or a descriptive string).

Q2: The term for a specific type of cargo seems to be inconsistent across different ANTAQ
publications. How do I standardize cargo classifications?

A2: Inconsistencies in categorical data like cargo types can significantly impact analysis. To

address this:

Identify All Variations: Compile a unique list of all cargo-related terms used across your

source reports.

Consult Official Classifications: Refer to ANTAQ's more recent publications or their online

data panels for a potentially more standardized list of cargo types. If available, look for a

dedicated data dictionary or glossary on the ANTAQ website.[6]

Create a Mapping Table: Develop a table that maps the varied terms to a single,

standardized term. For example, 'Granel Sólido', 'Solid Bulk', and 'Gr Sól' might all be

mapped to 'Solid Bulk'.

Apply the Mapping: Use your mapping table to create a new, standardized 'Cargo Type'

column in your dataset.

Q3: I am trying to find historical data from several years ago, but I can only find recent reports

on the ANTAQ website. Where can I find older data?

A3: Accessing historical data can be challenging. Here are a few avenues to explore:

ANTAQ's Official Website/Portal: While recent data is more prominent, check for an "archive"

or "publications" section that might house older reports. The statistical yearbooks are a good

source of historical data.[7][8][9]

Direct Inquiry: Contact ANTAQ's public information or statistics department directly to inquire

about the availability of historical data.[6]
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Academic and Research Databases: Other researchers may have collected and shared the

data you are looking for. Check data repositories like Kaggle, Zenodo, or university data

libraries.[10]

Web Archives: Use services like the Internet Archive's Wayback Machine to view older

versions of the ANTAQ website.

Q4: The data in a PDF report is not in a machine-readable format. How can I extract it for

analysis?

A4: Extracting data from PDFs requires specific tools and techniques:

Use PDF Data Extraction Tools: Libraries like Tabula (for Python) or Camelot (for Python) are

designed to extract tables from PDFs into structured formats like CSV or Pandas

DataFrames.

Manual Data Entry (for small datasets): If you only have a small amount of data to extract,

manual entry into a spreadsheet might be the most straightforward approach.

Optical Character Recognition (OCR): For scanned PDFs or images of tables, OCR tools

can be used to convert the image to text. The accuracy can vary, so this method often

requires significant data cleaning afterward.

Troubleshooting Guides
Issue: Inconsistent Port Names and Codes
Symptoms:

You notice variations in port names (e.g., "Porto de Santos", "Santos Port", "Santos").

Merging datasets on port name results in data loss or duplication.

Resolution:

Create a Canonical List of Ports: Find an official list of Brazilian ports, ideally with unique

identification codes. ANTAQ's own systems may use such codes internally.
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Fuzzy String Matching: Use string matching algorithms (e.g., Levenshtein distance) to

identify and group similar port names.

Manual Verification: Review the grouped names and manually create a mapping to the

canonical port name.

Standardize the Port Column: Apply your mapping to create a clean, standardized port name

column in your dataset.

Issue: Changes in Environmental Performance Index
(EPI) Indicators Over Time
Symptoms:

You are trying to conduct a longitudinal study of environmental performance using ANTAQ's

EPI, but the indicators and scoring methodology appear to have changed between years.[11]

[12]

Resolution:

Gather all EPI Methodology Documents: For each year of data you have, find the

corresponding report or documentation that outlines the EPI indicators and how they were

calculated.

Identify Consistent Indicators: Determine which indicators have been measured consistently

across all years of your study period.

Normalize or Rescale Data: If the scoring for a consistent indicator has changed (e.g., from a

1-5 scale to a 1-10 scale), you will need to normalize the data to a common scale to allow for

valid comparison.

Qualitative Analysis for Inconsistent Indicators: For indicators that were not measured in all

years, you may need to treat them as separate variables or discuss their presence/absence

qualitatively in your analysis.

Quantitative Data Summary
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The following tables provide a simplified, standardized structure for common quantitative data

found in ANTAQ reports.

Table 1: Standardized Cargo Movement Data

Year Port_ID Port_Name
Cargo_Type_S
tandardized

Tonnage

2022 P001 Santos Solid Bulk 15000000

2022 P001 Santos Liquid Bulk 8000000

2022 P002 Paranaguá Solid Bulk 12000000

2023 P001 Santos Solid Bulk 16500000

2023 P001 Santos Liquid Bulk 8200000

2023 P002 Paranaguá Solid Bulk 12500000

Table 2: Standardized Environmental Performance Index (EPI) Data

Year Port_ID Port_Name
EPI_Score_
Overall

EPI_Indicat
or_Water_Q
uality

EPI_Indicat
or_Waste_
Managemen
t

2022 P001 Santos 85.5 90.2 80.7

2022 P002 Paranaguá 82.1 85.5 78.9

2023 P001 Santos 87.2 91.0 83.4

2023 P002 Paranaguá 83.5 86.1 81.0

Methodologies and Visualizations
Experimental Protocol: Longitudinal Standardization of
ANTAQ Cargo Data
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Data Acquisition: Download ANTAQ statistical yearbooks (or other relevant reports) for the

desired time period (e.g., 2018-2023).

Data Extraction: For each year, extract the cargo movement data. If in PDF format, use a

tool like Tabula to convert tables to CSV.

Exploratory Data Analysis (EDA): For each raw dataset, profile the data to identify column

names, data types, and unique values for categorical variables like 'Cargo Type' and 'Port'.

Define Standardization Schema: Create a master data dictionary specifying the final column

names, data types, and controlled vocabularies (e.g., a single set of cargo classifications).

Data Transformation: Write a script to iterate through each raw dataset and perform the

following:

Rename columns to match the standardization schema.

Create a standardized 'Cargo Type' column using a predefined mapping of varied

historical terms.

Standardize port names.

Ensure consistent units for tonnage (e.g., all in metric tons).

Data Integration: Concatenate the cleaned, standardized datasets from all years into a single

master dataset.

Validation: Perform checks on the final dataset to ensure data integrity, such as checking for

duplicates and verifying that all categorical data conforms to the defined controlled

vocabularies.

Diagram: ANTAQ Data Standardization Workflow
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Caption: Workflow for standardizing data from various ANTAQ report formats.

Diagram: Logical Relationship for Standardizing
Categorical Data
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Caption: Mapping varied source terms to standardized categories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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